Cas no 2228962-40-9 (2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine)

• Product Name: 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine
• CAS No: 2228962-40-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5825798
• PubChem ID: 165681614
• Update Time: 2025-06-29

2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine
• 2228962-40-9
• EN300-1773986

• Inchi： 1S/C12H14N2O/c1-8(7-13)11-5-9-3-4-10(15-2)6-12(9)14-11/h3-6,14H,1,7,13H2,2H3
• InChI Key： UXVNBBLAHFEFLV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(=C)CN)NC=2C=1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51Ų

Additional information on 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine

Comprehensive Overview of 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine (CAS No. 2228962-40-9)

The compound 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine, identified by its CAS number 2228962-40-9, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative features a 6-methoxy substitution on the indole ring, coupled with a prop-2-en-1-amine side chain, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a serotonin receptor modulator, given the structural similarities to other bioactive indole compounds.

In recent years, the demand for novel indole-based compounds has surged, driven by their diverse biological activities. 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine stands out due to its unique chemical scaffold, which offers opportunities for drug discovery and development. Its methoxy group enhances lipophilicity, potentially improving blood-brain barrier penetration, a critical factor for central nervous system (CNS) targeting drugs. This property aligns with current trends in neurodegenerative disease research, where molecules like this are explored for their neuroprotective effects.

The synthesis of CAS 2228962-40-9 involves multi-step organic reactions, often starting from 6-methoxyindole precursors. Advanced techniques such as Pd-catalyzed cross-coupling and reductive amination are commonly employed to achieve high yields and purity. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity. These methodologies are frequently searched by chemists seeking synthetic protocols for indole derivatives, reflecting the compound's relevance in modern organic chemistry.

Beyond its synthetic appeal, 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine has shown preliminary activity in cell-based assays, particularly in studies related to mood disorders and inflammation. Its mechanism may involve interactions with tryptophan metabolism pathways, a hot topic in microbiome and mental health research. This connection to gut-brain axis studies makes it a compound of interest for interdisciplinary research teams.

From a commercial perspective, suppliers of CAS 2228962-40-9 often highlight its >98% purity and availability in milligram to gram quantities for research purposes. The compound's stability under standard storage conditions (-20°C, desiccated) makes it practical for laboratory use. These specifications are crucial for researchers comparing indole amine derivatives for their projects, as evidenced by frequent searches for stable indole compounds in scientific procurement databases.

Future directions for 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine research may include structure-activity relationship (SAR) studies to optimize its pharmacokinetic properties. Computational modeling suggests potential for selective receptor binding, which could reduce off-target effects—a major concern in precision medicine development. Such applications resonate with current interests in personalized therapeutics, where tailored molecular designs are paramount.

In conclusion, 2-(6-methoxy-1H-indol-2-yl)prop-2-en-1-amine represents a fascinating intersection of synthetic chemistry and biological potential. Its CAS 2228962-40-9 designation serves as a key identifier for researchers exploring neuroactive small molecules or indole pharmacophores. As investigation continues, this compound may contribute valuable insights to multiple therapeutic areas while serving as a model for rational drug design strategies in academic and industrial settings alike.